![molecular formula C17H17N3O5 B2728807 N1-(3-methoxybenzyl)-N2-(4-methyl-2-nitrophenyl)oxalamide CAS No. 941963-56-0](/img/structure/B2728807.png)
N1-(3-methoxybenzyl)-N2-(4-methyl-2-nitrophenyl)oxalamide
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Description
N1-(3-methoxybenzyl)-N2-(4-methyl-2-nitrophenyl)oxalamide, also known as MNBA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MNBA is a synthetic compound that is widely used in the laboratory for its unique properties and characteristics.
Scientific Research Applications
Inhibition of Nucleoside Transport
Research has shown that analogues of 4-nitrobenzylthioinosine, which share structural motifs with "N1-(3-methoxybenzyl)-N2-(4-methyl-2-nitrophenyl)oxalamide," can inhibit the nucleoside transport protein ENT1. This inhibition is crucial for understanding drug absorption and CNS penetration, with specific benzyl substitutions offering insights into the relationship between molecular structure and biological activity (Tromp et al., 2004).
Light-Switchable Polymers
A study on a cationic polymer, related to the structural framework of "this compound," demonstrated its application in creating light-responsive materials. This polymer can switch from a cationic to a zwitterionic form upon UV irradiation, showcasing potential for controlled DNA release and antibacterial applications (Sobolčiak et al., 2013).
Electrochemical Conversion
The electrochemical conversion of α-nitrobenzylic compounds, including derivatives of "this compound," into oximes has been studied. This process is significant for the synthesis of various organic compounds, demonstrating the versatility of nitrobenzylic derivatives in synthetic chemistry (Miralles-Roch et al., 1995).
Novel Synthetic Routes
A novel synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides has been developed. This methodology provides a new route for synthesizing anthranilic acid derivatives and oxalamides, showing the synthetic utility of nitroaryl compounds in organic synthesis (Mamedov et al., 2016).
Corrosion Inhibition
Derivatives of "this compound" have been explored as corrosion inhibitors. Studies on Schiff bases containing methoxy and nitro groups showed effective corrosion inhibition on mild steel in acidic solutions. This research highlights the potential of these compounds in protecting metals from corrosion, which is crucial for industrial applications (Heydari et al., 2018).
properties
IUPAC Name |
N-[(3-methoxyphenyl)methyl]-N'-(4-methyl-2-nitrophenyl)oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O5/c1-11-6-7-14(15(8-11)20(23)24)19-17(22)16(21)18-10-12-4-3-5-13(9-12)25-2/h3-9H,10H2,1-2H3,(H,18,21)(H,19,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWMYROAZPFAEBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C(=O)NCC2=CC(=CC=C2)OC)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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